Ultrathin Co3O4nanowires with high catalytic oxidation of CO†

Chemical Communications Pub Date: 2011-09-19 DOI: 10.1039/C1CC14484G

Abstract

Ultrathin Co3O4 nanostructures with high catalytic oxidation of CO were synthesized by heating cobalt foils under atmospheric conditions. The Co3O4 nanostructures were selectively exposing (111) planes composed of plenty of Co3+ cations. We observed ultrahigh catalytic oxidation of CO in Co3O4 nanowires with about 3 nm diameter.

Graphical abstract: Ultrathin Co3O4 nanowires with high catalytic oxidation of CO
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